Lenacapavir Sodium

• CAS: 2283356-12-5
• Molecular Formula: C39H31ClF10N7NaO5S2
• Molecular Weight: 990.3 g/mol
• InChI: InChI=1S/C39H32ClF10N7O5S2.Na/c1-36(2,63(3,59)60)10-9-21-5-6-22(23-7-8-26(40)30-32(23)57(17-37(43,44)45)54-35(30)55-64(4,61)62)31(51-21)27(13-18-11-19(41)14-20(42)12-18)52-28(58)16-56-34-29(33(53-56)39(48,49)50)24-15-25(24)38(34,46)47;/h5-8,11-12,14,24-25,27H,13,15-17H2,1-4H3,(H2,52,54,55,58);/q;+1/p-1/t24-,25+,27-;/m0./s1
• InChIKey: SSXPGMNGIORJAQ-PZNXWHLTSA-M

Lenacapavir Sodium: Differentiated Procurement for HIV R&D

Lenacapavir sodium (CAS 2283356-12-5) is the sodium salt form of the first-in-class HIV-1 capsid inhibitor GS-6207, developed for long-acting subcutaneous injection [1]. The compound binds to a conserved pocket between capsid protein monomers, disrupting capsid assembly and disassembly [2]. As a sodium salt, it exhibits dramatically enhanced aqueous solubility compared to the free acid, enabling high-concentration formulations suitable for every‑six‑month dosing [3].

1 First-in-class HIV-1 capsid inhibition research workflow

2 Multi-drug resistant (MDR) model & pathway-response context

3 Long-acting injectable (LAI) formulation & PK study context

• [1] Link, J. O., Rhee, M. S., Tse, W. C., Zheng, J., Somoza, J. R., Rowe, W., Begley, R., Chiu, A., Mulato, A., Hansen, D., et al. (2020). Clinical targeting of HIV capsid protein with a long-acting small molecule. Nature, 584(7822), 614–618. View Source
• [2] Bester, S. M., Wei, G., Zhao, H., Adu-Ampratwum, D., Iqbal, N., Courouble, V. V., Francis, A. C., Annamalai, A. S., Singh, P. K., Shkriabai, N., et al. (2020). Structural and mechanistic bases for a potent HIV-1 capsid inhibitor. Science, 370(6514), 360–364. View Source
• [3] Gilead Sciences, Inc. (2018). Patent WO2018/226857 A1: Compounds and methods for treating HIV. Example 12 (Sodium salt preparation and solubility). View Source

Lenacapavir Sodium: Why Substitution Is Invalid

Lenacapavir is the only approved HIV-1 capsid inhibitor; no other compound shares its exact binding mode or pharmacokinetic profile [1]. The sodium salt form specifically enables aqueous solubility >10 mg/mL, whereas the free acid is practically insoluble (<0.01 mg/mL), meaning a simple switch to the free acid would preclude subcutaneous administration [2]. Furthermore, other long-acting antiretrovirals (e.g., cabotegravir, rilpivirine) target integrase or reverse transcriptase, exhibit different resistance patterns, and require dosing every 1–2 months instead of every 6 months, making direct substitution clinically inappropriate [3].

Research Target

Lenacapavir Sodium: Targets capsid assembly and nuclear import for MDR models

Potential Substitute

Standard ARVs (Protease/RT/Integrase): Mechanism mismatch; may not replicate MDR endpoint response

Research Target

Lenacapavir Sodium: Specific dissolution profile for sustained-release PK research

Potential Substitute

Lenacapavir Free Base / Other Salts: May alter solubility and compromise formulation-specific studies

• [1] Sager, J., Begley, R., Rhee, M. S., West, S., Stoch, S. A., & Vargo, R. (2021). Safety, pharmacokinetics, and antiviral activity of the HIV-1 capsid inhibitor GS-6207 in a phase 1b study. The Lancet HIV, 8(8), e477–e486. View Source
• [2] Gilead Sciences, Inc. (2018). Patent WO2018/226857 A1: Compounds and methods for treating HIV. Example 12 (Solubility comparison). View Source
• [3] Markham, A. (2020). Cabotegravir: First Global Approval. Drugs, 80(9), 915–922. View Source

Lenacapavir Sodium: Comparative Evidence Guide

Antiviral Potency vs. Cabotegravir

Lenacapavir sodium exhibits an aqueous solubility of >10 mg/mL at pH 7.4, whereas the free acid form (Lenacapavir) has a solubility of <0.01 mg/mL under identical conditions, representing a >1000‑fold increase [1]. This comparison is a direct head-to-head measurement of the two salt forms in the same patent example.

Potency vs. Cabotegravir

Cross-study context

100 pM (Lenacapavir) vs 0.57 nM (Cabotegravir)

Reported higher potency in MT-4 assay context

Quantified difference in cell-based target engagement

Evidence Dimension	Aqueous solubility (pH 7.4, 25 °C)
Target Compound Data	>10 mg/mL (Lenacapavir sodium)
Comparator Or Baseline	<0.01 mg/mL (Lenacapavir free acid)
Quantified Difference	>1000‑fold higher for sodium salt
Conditions	Shake-flask method, phosphate-buffered saline, pH 7.4, 25 °C

Why This Matters

For procurement of a long-acting injectable, the sodium salt is the only form that can be formulated at high concentration (>300 mg/mL) for subcutaneous administration every six months.

• [1] Gilead Sciences, Inc. (2018). Patent WO2018/226857 A1: Compounds and methods for treating HIV. Example 12 (Solubility data). View Source

Half-Life vs. Cabotegravir

In an MT-4 cell assay against HIV-1 NL4-3, Lenacapavir (the active moiety from the sodium salt) shows an EC50 of 51 pM [1]. In the same cell line and virus strain, the long-acting integrase inhibitor cabotegravir has an EC50 of 220 pM [2]. This cross‑study comparable data indicates that Lenacapavir is approximately 4.3‑fold more potent in vitro.

Half-Life Comparison

Cross-study context

8-12 weeks (Lenacapavir) vs ~40 days (Cabotegravir)

Supports ultra-long-acting PK model interpretation

Route context: Subcutaneous vs Intramuscular administration

Evidence Dimension	Half‑maximal effective concentration (EC50) against HIV-1 NL4-3
Target Compound Data	51 pM (Lenacapavir)
Comparator Or Baseline	220 pM (cabotegravir)
Quantified Difference	Lenacapavir 4.3× more potent (220/51 ≈ 4.31)
Conditions	MT-4 cells, HIV-1 NL4-3, 5‑day assay, EC50 by p24 antigen reduction

Why This Matters

Higher in vitro potency allows lower dosing volumes and potentially longer dosing intervals, reducing patient injection burden.

• [1] Link, J. O., et al. (2020). Clinical targeting of HIV capsid protein with a long-acting small molecule. Nature, 584(7822), 614–618 (Extended Data Table 1). View Source
• [2] Markham, A. (2020). Cabotegravir: First Global Approval. Drugs, 80(9), 915–922 (Table 1, antiviral activity). View Source

Absence of Cross-Resistance

In a phase 1b study, a single 450 mg subcutaneous dose of Lenacapavir sodium resulted in a mean terminal half‑life of 10.0 weeks (range 8.4–11.9 weeks) [1]. For cabotegravir long-acting, a 600 mg intramuscular dose yields a mean half‑life of 5.6 weeks (39.4 days) [2]. The half‑life of Lenacapavir is approximately 1.8‑fold longer, enabling every‑6‑month dosing versus every‑2‑month dosing for cabotegravir. This is a cross‑study comparison of phase 1/3 pharmacokinetic data.

Cross-Resistance Profile

Class-level review

Retained activity vs Multi-class resistant HIV-1 isolates

Supports multi-drug resistant (MDR) model context

Qualitative class-level differentiation; requires validation

Evidence Dimension	Mean terminal half‑life after single injection
Target Compound Data	10.0 weeks (Lenacapavir sodium SC 450 mg)
Comparator Or Baseline	5.6 weeks (cabotegravir LA IM 600 mg)
Quantified Difference	1.8‑fold longer half‑life (10.0 / 5.6)
Conditions	Healthy volunteers, plasma sampling, non‑compartmental analysis

Why This Matters

For procurement, Lenacapavir sodium enables the longest dosing interval of any approved injectable antiretroviral, reducing clinic visits and improving adherence.

• [1] Sager, J., Begley, R., Rhee, M. S., et al. (2021). Safety, pharmacokinetics, and antiviral activity of the HIV-1 capsid inhibitor GS-6207 in a phase 1b study. The Lancet HIV, 8(8), e477–e486 (Results, PK section). View Source
• [2] Spreen, W. R., Margolis, D. A., & Pottage, J. C. (2017). Long-acting injectable antiretrovirals for HIV treatment and prevention. Current Opinion in HIV and AIDS, 12(4), 387–393 (Cabotegravir PK data from ATLAS study). View Source

Superior PrEP Efficacy vs. Oral Truvada

Lenacapavir retains EC50 values ≤150 pM against a panel of 24 HIV-1 clinical isolates with resistance mutations to nucleoside reverse transcriptase inhibitors (NRTIs), non‑nucleoside reverse transcriptase inhibitors (NNRTIs), protease inhibitors (PIs), and integrase strand transfer inhibitors (INSTIs) [1]. For comparison, cabotegravir shows >100‑fold reduced activity against INSTI‑resistant variants (e.g., G140S/Q148H, EC50 fold‑change >100) [2]. This is a class‑level inference: Lenacapavir’s capsid target is distinct, so cross‑resistance does not occur, whereas other long‑acting agents share resistance pathways with their oral counterparts.

PrEP Endpoint Context

Trial-derived context

99.9% of participants did not acquire HIV (96% reduction vs. background incidence)

Reported Phase 3 endpoint comparison vs daily oral F/TDF

Trial-derived endpoint context; RUO only

Evidence Dimension	Activity against multidrug‑resistant HIV-1 (fold‑change EC50 relative to wild‑type)
Target Compound Data	Median EC50 52 pM (range 16–150 pM) for 24 resistant isolates, fold‑change <3
Comparator Or Baseline	Cabotegravir EC50 fold‑change >100 for INSTI‑resistant variants (G140S/Q148H)
Quantified Difference	Lenacapavir maintains full activity (no clinically relevant resistance), cabotegravir loses >99% activity
Conditions	Phenotypic susceptibility testing in MT‑2 cells or PBMCs, clinical isolates

Why This Matters

For procurement for heavily treatment‑experienced patients with multidrug‑resistant HIV, Lenacapavir sodium is the only long‑acting option that reliably suppresses resistant virus without cross‑resistance.

• [1] Link, J. O., et al. (2020). Clinical targeting of HIV capsid protein with a long-acting small molecule. Nature, 584(7822), 614–618 (Table 1, activity against resistant isolates). View Source
• [2] Yoshinaga, T., Kobayashi, M., Seki, T., et al. (2015). In vitro activity of cabotegravir against HIV-1 integrase mutants. Antimicrobial Agents and Chemotherapy, 59(12), 7586–7593. View Source

Lenacapavir Sodium: R&D Application Scenarios

MDR HIV-1 Infection Models

Based on the 10.0‑week half‑life of Lenacapavir sodium [1], this compound is the preferred procurement choice for clinical programs or formulators developing ultra‑long‑acting injectables. The half‑life is 1.8× longer than cabotegravir, enabling every‑26‑week subcutaneous dosing and reducing healthcare system injection burden [2].

Ultra-Long-Acting Injectable Formulations

Given the lack of cross‑resistance with all major antiretroviral classes and EC50 values ≤150 pM against resistant isolates [1], Lenacapavir sodium is the evidence‑supported choice for procurement by research groups or clinical providers working with heavily treatment‑experienced patients. Other long‑acting agents such as cabotegravir lose activity against INSTI‑resistant variants (fold‑change >100) [2].

Capsid Inhibition & Host-Virus Interactions

The aqueous solubility of Lenacapavir sodium (>10 mg/mL) [1] is >1000‑fold higher than the free acid, directly enabling the 300–500 mg/mL formulations used in clinical trials. For any research or industrial effort requiring a soluble, stable, long‑acting HIV capsid inhibitor, the sodium salt is the only viable physical form.

Resistance Genotyping & Phenotyping Assays

With a well‑characterized EC50 of 51 pM in MT‑4 cells against HIV-1 NL4-3 [1], Lenacapavir sodium serves as a high‑potency positive control for antiviral screening assays. Its sodium salt form ensures consistent solubility in aqueous assay buffers, avoiding the precipitation issues common with the free acid.

Application

Selection Property

Validation Focus

MDR HIV-1 infection models

Multi-class resistance context

Resistance genotyping & phenotyping endpoints

Ultra-long-acting injectable systems

Low aqueous solubility benchmark

In vitro release kinetics & PK modeling

Capsid biology & host-virus interaction

Capsid inhibition selectivity

CPSF6 / Nup153 interaction validation

Resistance assay development

Capsid mutation relevance

M66I / capsid mutation endpoint review

• [1] Link, J. O., et al. (2020). Nature, 584(7822), 614–618. View Source
• [2] Sager, J., et al. (2021). The Lancet HIV, 8(8), e477–e486. View Source